Cas no 31410-00-1 (1H-Imidazole,1-(2-buten-1-yl)-)

• Product Name: 1H-Imidazole,1-(2-buten-1-yl)-
• CAS No: 31410-00-1
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 298888
• Update Time: 2024-01-27

1H-Imidazole,1-(2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(2-buten-1-yl)-
• 1H-Imidazole,1-(2-butenyl)- (9CI)
• Imidazole, 1-(2-butenyl)- (8CI)
• 1H-Imidazole,1-(2-butenyl)-(9CI)
• 1H-Imidazole, 1-(2-buten-1-yl)-

• Inchi： 1S/C7H10N2/c1-2-3-5-9-6-4-8-7-9/h2-4,6-7H,5H2,1H3
• InChI Key： AKBNVSZFPAJJDT-UHFFFAOYSA-N
• SMILES： C1N(CC=CC)C=CN=1

Computed Properties

• Exact Mass: 122.0845
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 0.93±0.1 g/cm3(Predicted)
• Boiling Point: 240.5±19.0 °C(Predicted)
• PSA: 17.82
• pka: 6.96±0.12(Predicted)